2-[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-methyl-N-[4-(propan-2-yl)phenyl]thiophene-3-sulfonamide

• IUPAC Name: 2-[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-methyl-N-(4-propan-2-ylphenyl)thiophene-3-sulfonamide
• InChI: InChI=1S/C24H25N3O5S2/c1-15(2)16-6-8-17(9-7-16)27(3)34(28,29)21-12-13-33-22(21)24-25-23(26-32-24)19-11-10-18(30-4)14-20(19)31-5/h6-15H,1-5H3
• InChI Key: IXISCYZQEURUMH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)N(C)S(=O)(=O)C2=C(SC=C2)C3=NC(=NO3)C4=C(C=C(C=C4)OC)OC
• Molecular Formula: C24H25N3O5S2
• Molecular Weight: 499.6 g/mol
• CAS No.: 1105242-92-9

Description

This compound is a thiophene-3-sulfonamide derivative featuring a 1,2,4-oxadiazole ring substituted with a 2,4-dimethoxyphenyl group at position 3 and an N-methyl-N-[4-(propan-2-yl)phenyl] moiety. Its molecular formula is C₂₅H₂₆N₄O₅S₂, with a molecular weight of 526.62 g/mol. The structural complexity arises from the integration of sulfonamide, oxadiazole, and aromatic substituents, which are common motifs in bioactive molecules targeting enzymes or receptors . The 2,4-dimethoxy substitution on the phenyl ring likely enhances solubility and modulates electronic properties, while the isopropyl group on the para-position of the N-methylphenyl moiety may influence steric interactions in biological systems .

Biological Activity

The compound 2-[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-methyl-N-[4-(propan-2-yl)phenyl]thiophene-3-sulfonamide is a synthetic organic molecule with potential biological activities. This article reviews its biological properties, including anticancer, anti-inflammatory, and antimicrobial activities, supported by various research findings.

Chemical Structure and Properties

The compound features a complex structure characterized by:

• Oxadiazole ring : Known for its diverse biological activities.
• Thiophene moiety : Often associated with pharmacological properties.
• Sulfonamide group : Contributes to its potential antibacterial effects.

Anticancer Activity

Recent studies have highlighted the anticancer potential of oxadiazole derivatives. For instance, compounds similar to the one in focus have shown significant cytotoxic effects against various cancer cell lines. In a comparative study, derivatives exhibited IC50 values indicating their effectiveness against:

• MCF-7 (breast cancer) : Compounds demonstrated IC50 values ranging from 6.2 µM to 43.4 µM .
• HCT-116 (colon carcinoma) : Similar compounds showed promising results with IC50 values around 27.3 µM .

Compound	Cell Line	IC50 (µM)
47f	HCT-116	6.2
47e	T47D	43.4
47f	T47D	27.3

Anti-inflammatory Activity

The anti-inflammatory properties of oxadiazole derivatives have been documented in several studies. These compounds can inhibit pro-inflammatory cytokines, which are crucial in the pathogenesis of various inflammatory diseases. The mechanism often involves modulation of signaling pathways such as NF-kB and MAPK pathways.

Antimicrobial Activity

The sulfonamide component of the compound suggests potential antimicrobial properties. Research indicates that derivatives can exhibit activity against a range of bacteria and fungi:

• Bacterial strains : Compounds have shown effectiveness comparable to standard antibiotics like chloramphenicol.

Pathogen	Activity Level
Staphylococcus aureus	Moderate
Escherichia coli	High
Candida albicans	Moderate

Case Studies

• Study on Anticancer Effects : A recent publication detailed the synthesis of oxadiazole derivatives and their screening against various cancer cell lines, revealing that certain modifications significantly enhance cytotoxicity .
• Anti-inflammatory Mechanisms : Another study explored the anti-inflammatory mechanisms of oxadiazole derivatives, demonstrating their ability to reduce inflammation markers in vitro .

Comparison with Similar Compounds

Table 1: Key Structural Features of Comparable Compounds

Compound Name	Substituents on Oxadiazole	Sulfonamide Substituents	Aromatic Modifications	Molecular Weight
Target Compound	2,4-dimethoxyphenyl	N-methyl, 4-isopropylphenyl	Thiophene core	526.62
N-(3-methoxyphenyl)-N-methyl-2-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}thiophene-3-sulfonamide	4-(methylsulfanyl)phenyl	N-methyl, 3-methoxyphenyl	Thiophene core	473.60
4-{[3-amino-6-(4-chlorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]amino}-N-substituted sulfonamides	Chlorophenyl	Varied (e.g., carbamimidoyl)	Thienopyrimidinone fused ring	~500–550 (est.)
S-alkylated 1,2,4-triazoles [7–15]	Halogenated phenyl	2,4-difluorophenyl	Triazole-thione core	400–450 (est.)

Physicochemical Properties

Table 2: Spectral and Physical Data Comparison

Property	Target Compound	N-(3-methoxyphenyl)-...	1,2,4-Triazoles	Thienopyrimidinones
IR ν(C=S) (cm⁻¹)	Not reported	1247–1255	1243–1258 (hydrazinecarbothioamides)	N/A
¹H-NMR Shifts	Anticipated aromatic singlets (δ 3.8–4.0 for OCH₃)	δ 3.85 (OCH₃)	δ 7.2–8.1 (di-fluorophenyl)	δ 6.5–7.5 (chlorophenyl)
Solubility	Moderate (polar groups)	Low (methylsulfanyl)	Low (halogenated)	Variable (depends on R-group)

• The target compound’s 2,4-dimethoxy groups likely improve aqueous solubility compared to halogenated or alkylthio analogues .
• Absence of C=O in IR spectra (as seen in ) would confirm successful oxadiazole cyclization.